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Compound of Interest

Compound Name: Octamethylsilsesquioxane

Cat. No.: B100524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of the

octamethylsilsesquioxane cage structure, a key molecule in materials science and

nanomedicine. This document details its synthesis, structural characteristics, and

physicochemical properties, with a focus on its potential applications in drug delivery systems.

Introduction
Octamethylsilsesquioxane, a member of the polyhedral oligomeric silsesquioxanes (POSS)

family, is a discrete, cage-like molecule with the chemical formula C8H24O12Si8.[1][2] Its

unique three-dimensional structure, comprising an inorganic silica core and eight organic

methyl groups at the vertices, imparts a range of desirable properties including high thermal

stability, hydrophobicity, and biocompatibility.[3][4] These characteristics make it a promising

building block for the creation of advanced hybrid materials and a potential nanocarrier for

therapeutic agents.[3][4]

Molecular Structure and Physicochemical
Properties
The fundamental properties of octamethylsilsesquioxane are summarized in the tables

below, providing a quick reference for researchers.
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Table 1: General and Physicochemical Properties
Property Value Reference

Molecular Formula C8H24O12Si8 [1]

Molecular Weight 536.95 g/mol [1]

CAS Number 17865-85-9 [2]

Appearance White, crystalline powder [3]

Melting Point >350 °C [2]

Density 1.26 g/cm³

Table 2: Crystallographic Data
Parameter Value Reference

Crystal System Rhombohedral [5]

Space Group R-3 [1][5]

Unit Cell Dimensions a = 12.4443 Å, c = 13.0384 Å [1]

Si-O Bond Length ~1.62 Å [5]

Si-C Bond Length ~1.85 Å [5]

Si-O-Si Bond Angle ~148.5° [5]

O-Si-O Bond Angle ~109.5° [5]

Table 3: Spectroscopic Data
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Technique
Peak Position
(cm⁻¹ or ppm)

Assignment Reference

FTIR ~2970, ~2910 C-H stretching [6]

~1270 Si-CH₃ stretching [6]

~1100, ~1026
Si-O-Si asymmetric

stretching (cage)
[7]

~760
Si-O-Si symmetric

stretching
[7]

¹H NMR (CDCl₃) ~0.15 s, Si-CH₃ [8]

¹³C NMR (CDCl₃) ~-3.0 Si-CH₃ [8]

²⁹Si NMR (CDCl₃) ~-66 T³ (RSiO₃) [9][10]

Table 4: Thermal Properties
Technique Observation

Temperature
Range (°C)

Atmosphere Reference

TGA
Onset of

decomposition
> 400 Nitrogen [3][11]

Significant

weight loss
450 - 600 Nitrogen [3][11]

DSC

No significant

thermal events

before

decomposition

Up to 400 Nitrogen [12]

Experimental Protocols
Synthesis of Octamethylsilsesquioxane
This protocol describes a common method for the synthesis of octamethylsilsesquioxane via

the hydrolysis and condensation of methyltrimethoxysilane.
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Materials:

Methyltrimethoxysilane (MTMS)

Methanol

Hydrochloric acid (HCl), concentrated

Toluene

Deionized water

Procedure:

In a three-necked round-bottom flask equipped with a magnetic stirrer, condenser, and

dropping funnel, a solution of methyltrimethoxysilane in methanol is prepared.

A mixture of deionized water and concentrated hydrochloric acid is added dropwise to the

silane solution with vigorous stirring. The HCl acts as a catalyst for the hydrolysis reaction.

After the addition is complete, the reaction mixture is heated to reflux and maintained for

several hours to ensure complete hydrolysis and condensation.

The solvent (methanol) and by-products are removed by distillation.

Toluene is added to the reaction mixture, and any remaining water is removed by azeotropic

distillation.

The crude product is then purified by recrystallization from a suitable solvent, such as a

mixture of toluene and hexane, to yield white crystals of octamethylsilsesquioxane.[13][14]

Characterization Methods
3.2.1. Fourier-Transform Infrared (FTIR) Spectroscopy

Instrument: Nicolet iS50 FTIR spectrometer (or equivalent).[6]

Sample Preparation: A small amount of the dried octamethylsilsesquioxane powder is

mixed with KBr powder and pressed into a pellet.
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Analysis: The spectrum is recorded in the range of 4000-400 cm⁻¹ with a resolution of 4

cm⁻¹.[6] Key peaks corresponding to Si-O-Si and Si-CH₃ bonds are identified.[7][15]

3.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrument: Bruker 600 MHz spectrometer (or equivalent).[8]

Sample Preparation: The sample is dissolved in a deuterated solvent, such as chloroform-d

(CDCl₃), with tetramethylsilane (TMS) as an internal standard.[4][16]

Analysis: ¹H, ¹³C, and ²⁹Si NMR spectra are acquired. The chemical shifts are reported in

parts per million (ppm) relative to TMS.[8]

3.2.3. Thermal Analysis

Instrument: TA Instruments Q50 Thermogravimetric Analyzer (TGA) and Q2000 Differential

Scanning Calorimeter (DSC) (or equivalent).[11][12]

TGA Procedure: Approximately 5-10 mg of the sample is heated from room temperature to

800 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.[12]

DSC Procedure: Approximately 2-5 mg of the sample is heated from room temperature to

400 °C at a heating rate of 10 °C/min under a nitrogen atmosphere.[12]

Visualizations
Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of octamethylsilsesquioxane.
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Octamethylsilsesquioxane in Targeted Drug Delivery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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